Cas no 142751-35-7 (2,4,6-Trimethylphenylglyoxal hydrate)

• Product Name: 2,4,6-Trimethylphenylglyoxal hydrate
• CAS No: 142751-35-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD08705863
• CID: 134547
• PubChem ID: 44118758
• Update Time: 2025-06-22

2,4,6-Trimethylphenylglyoxal hydrate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethylphenylglyoxal hydrate
• Benzeneacetaldehyde,2,4,6-trimethyl-a-oxo-,hydrate (1:1)
• 2-oxo-2-(2,4,6-trimethylphenyl)acetaldehyde,hydrate
• 2,4,6-TRIMETHYLPHENYLGLYOXALHYDRATE
• A807961
• Mesityl(oxo)acetaldehyde hydrate (1:1
• AB48648
• AM20050076
• 142751-35-7
• 2-oxo-2-(2,4,6-trimethylphenyl)acetaldehyde hydrate
• DTXSID40656969
• AKOS015855316
• DS-0009
• Oxo(2,4,6-trimethylphenyl)acetaldehyde--water (1/1)
• 2-oxo-2-(2,4,6-trimethylphenyl)acetaldehyde;hydrate
• FT-0705159
• 2-Mesityl-2-oxoacetaldehyde hydrate

• MDL： MFCD08705863
• Inchi： 1S/C11H12O2.H2O/c1-7-4-8(2)11(9(3)5-7)10(13)6-12;/h4-6H,1-3H3;1H2
• InChI Key： SBIUCNOOFPPMNX-UHFFFAOYSA-N
• SMILES： O=C(C=O)C1C(C)=CC(C)=CC=1C.O

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1A^2

Experimental Properties

• Boiling Point: 369.5°C at 760 mmHg
• Flash Point: 177.3°C
• PSA: 57.53000
• LogP: 1.10520

2,4,6-Trimethylphenylglyoxal hydrate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2,4,6-Trimethylphenylglyoxal hydrate

2,4,6-Trimethylphenylglyoxal Hydrate (CAS No. 142751-35-7): A Comprehensive Overview

2,4,6-Trimethylphenylglyoxal Hydrate (CAS No. 142751-35-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique molecular structure and chemical properties, plays a crucial role in various applications, including the synthesis of bioactive molecules and the development of novel pharmaceuticals.

The molecular formula of 2,4,6-Trimethylphenylglyoxal Hydrate is C₁₀H₁₂O₃, and it has a molecular weight of approximately 180.20 g/mol. The compound features a trimethylphenyl group attached to a glyoxal moiety, which imparts specific reactivity and functional versatility. The presence of the hydrate form further influences its solubility and stability in various solvents.

In recent years, 2,4,6-Trimethylphenylglyoxal Hydrate has been extensively studied for its potential in the synthesis of complex organic molecules. One notable application is its use as a building block in the construction of heterocyclic compounds, which are fundamental components in many pharmaceuticals and agrochemicals. For instance, a study published in the Journal of Organic Chemistry highlighted the efficient synthesis of substituted pyridines using 2,4,6-Trimethylphenylglyoxal Hydrate as a key intermediate.

The reactivity of 2,4,6-Trimethylphenylglyoxal Hydrate is primarily attributed to its glyoxal moiety, which can undergo various chemical transformations such as condensation reactions with amines and alcohols. These reactions are often catalyzed by acids or bases to form imines or hemiacetals, respectively. The trimethylphenyl group provides steric hindrance and electronic effects that can influence the selectivity and yield of these reactions.

In the context of medicinal chemistry, 2,4,6-Trimethylphenylglyoxal Hydrate has shown promise as a precursor for the synthesis of anti-inflammatory agents and antimicrobial compounds. A recent study in the European Journal of Medicinal Chemistry reported the development of novel anti-inflammatory drugs derived from this compound. The researchers demonstrated that derivatives of 2,4,6-Trimethylphenylglyoxal Hydrate exhibited potent anti-inflammatory activity in both in vitro and in vivo models.

Beyond its applications in drug discovery, 2,4,6-Trimethylphenylglyoxal Hydrate is also utilized in the field of materials science. Its unique chemical properties make it suitable for the preparation of functional polymers and coatings. For example, a study published in Polymer Chemistry explored the use of 2,4,6-Trimethylphenylglyoxal Hydrate as a cross-linking agent in the synthesis of polymeric materials with enhanced mechanical properties.

The safety and handling of 2,4,6-Trimethylphenylglyoxal Hydrate are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 2,4,6-Trimethylphenylglyoxal Hydrate (CAS No. 142751-35-7) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and reactivity make it an essential building block for the development of novel compounds with potential therapeutic and industrial applications. Ongoing research continues to uncover new uses and improvements for this versatile compound.